Cas no 1805237-34-6 (Methyl 2,3-diamino-5-(difluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 2,3-diamino-5-(difluoromethyl)pyridine-6-acetate
• CAS No: 1805237-34-6
• MF: C₉H₁₁F₂N₃O₂
• MW: 231.199348688126
• CID: 4811680
• Update Time: 2025-10-08

Methyl 2,3-diamino-5-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,3-diamino-5-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C9H11F2N3O2/c1-16-7(15)3-6-4(8(10)11)2-5(12)9(13)14-6/h2,8H,3,12H2,1H3,(H2,13,14)
• InChI Key： VUZYNQAPLHMAEM-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(N)N=C1CC(=O)OC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 0.3
• Topological Polar Surface Area: 91.2

Additional information on Methyl 2,3-diamino-5-(difluoromethyl)pyridine-6-acetate

Recent Advances in the Study of Methyl 2,3-diamino-5-(difluoromethyl)pyridine-6-acetate (CAS: 1805237-34-6)

Methyl 2,3-diamino-5-(difluoromethyl)pyridine-6-acetate (CAS: 1805237-34-6) is an emerging chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine core and difluoromethyl substituent, has recently garnered attention due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a subject of intense scientific investigation.

The synthesis of Methyl 2,3-diamino-5-(difluoromethyl)pyridine-6-acetate has been optimized in recent years, with researchers developing more efficient and scalable routes. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic method that significantly improves yield and purity, addressing previous challenges in its production. This advancement is crucial for enabling further pharmacological evaluations and large-scale applications.

In terms of biological activity, preliminary studies have indicated that this compound exhibits promising inhibitory effects on specific enzymatic targets involved in inflammatory and oncogenic pathways. For instance, a 2022 research paper in Bioorganic & Medicinal Chemistry Letters reported its potent activity against a key kinase implicated in certain cancers, suggesting its potential as a lead compound for anticancer drug development. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and optimize its pharmacokinetic properties.

The therapeutic potential of Methyl 2,3-diamino-5-(difluoromethyl)pyridine-6-acetate extends beyond oncology. Recent findings presented at the 2023 American Chemical Society National Meeting highlighted its application in neurodegenerative diseases, where it demonstrated neuroprotective effects in preclinical models. These findings open new avenues for research into its use in treating conditions such as Alzheimer's and Parkinson's diseases.

Despite these promising developments, challenges remain. The compound's stability, bioavailability, and potential toxicity profiles require further investigation. Ongoing research aims to address these issues through structural modifications and formulation improvements. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Methyl 2,3-diamino-5-(difluoromethyl)pyridine-6-acetate (CAS: 1805237-34-6) represents a compelling area of research in chemical biology and drug discovery. Its versatile biological activities and therapeutic potential underscore the importance of continued investigation. As new data emerges, this compound may pave the way for innovative treatments across multiple disease areas, reinforcing its significance in the pharmaceutical landscape.